(E)-2-((2-(4-(2-cyanoethyl)piperazin-1-yl)-4-oxothiazol-5(4H)-ylidene)methyl)phenyl benzenesulfonate

• IUPAC Name: [2-[(E)-[2-[4-(2-cyanoethyl)piperazin-1-yl]-4-oxo-1,3-thiazol-5-ylidene]methyl]phenyl] benzenesulfonate
• InChI: InChI=1S/C23H22N4O4S2/c24-11-6-12-26-13-15-27(16-14-26)23-25-22(28)21(32-23)17-18-7-4-5-10-20(18)31-33(29,30)19-8-2-1-3-9-19/h1-5,7-10,17H,6,12-16H2/b21-17+
• InChI Key: VJJCUYITTABXSK-HEHNFIMWSA-N
• Canonical SMILES: C1CN(CCN1CCC#N)C2=NC(=O)C(=CC3=CC=CC=C3OS(=O)(=O)C4=CC=CC=C4)S2
• Isomeric SMILES: C1CN(CCN1CCC#N)C2=NC(=O)/C(=C\C3=CC=CC=C3OS(=O)(=O)C4=CC=CC=C4)/S2
• Molecular Formula: C23H22N4O4S2
• Molecular Weight: 482.6 g/mol

Description

(E)-2-((2-(4-(2-cyanoethyl)piperazin-1-yl)-4-oxothiazol-5(4H)-ylidene)methyl)phenyl benzenesulfonate is a useful research compound. Its molecular formula is C23H22N4O4S2 and its molecular weight is 482.57. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Molecular Interaction Studies

Crystal Structure and Hirshfeld Surface Analysis : The crystal structure studies and Hirshfeld surface analysis of novel 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives revealed insights into their molecular interactions. The compounds exhibited intermolecular hydrogen bonds and were analyzed for their reactive sites, showcasing the nature of intermolecular contacts and the percentage contribution of interactions, particularly the H…H interactions (Kumara et al., 2017).

Biological Evaluation and Antimicrobial Activity

Isoxazoline Derivatives and Apoptotic Agents : A novel class of isoxazolines linked via piperazine to 2-benzoisothiazoles was synthesized and evaluated for cytotoxic activity on tumor cells. These derivatives showcased potent cytotoxic and antineoplastic activities, indicating their potential as apoptotic agents (Byrappa et al., 2017).

Anti-Malarial Activity : Piperazine derivatives with arylmethyl structures were evaluated for their anti-malarial activity. The crystal structures of these derivatives, including active and nonactive variants, were analyzed, highlighting the significance of molecular conformation and intermolecular hydrogen bonding for generating activity (Cunico et al., 2009).

Antimicrobial Activity of Arylazopyrazole Pyrimidone Compounds : The synthesized compounds were evaluated against various bacteria and fungi, indicating their antimicrobial potential. The study provides a basis for understanding the structure-activity relationship of these compounds (Sarvaiya et al., 2019).

Bacterial Biofilm and MurB Inhibitors : Novel bis(pyrazole-benzofuran) hybrids with a piperazine linker were synthesized and showed significant antibacterial and cytotoxic activities. These compounds were effective against various bacterial strains and showed biofilm inhibition activities, highlighting their potential as MurB enzyme inhibitors (Mekky & Sanad, 2020).